2-{[(Benzyloxy)carbonyl]amino}-4-methylidenehexanoic acid

• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol
• IUPAC Name: 4-methylidene-2-(phenylmethoxycarbonylamino)hexanoic acid
• InChI: InChI=1S/C15H19NO4/c1-3-11(2)9-13(14(17)18)16-15(19)20-10-12-7-5-4-6-8-12/h4-8,13H,2-3,9-10H2,1H3,(H,16,19)(H,17,18)
• InChI Key: PEMPRLAPMRKMJK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=C)CC(C(=O)O)NC(=O)OCC1=CC=CC=C1

Description

2-{[(Benzyloxy)carbonyl]amino}-4-methylidenehexanoic acid is a synthetic amino acid derivative featuring a benzyloxycarbonyl (Cbz) protecting group on the amine moiety and a methylidene (CH₂=C) group at the C4 position of the hexanoic acid backbone. It is frequently utilized in peptide synthesis and as a precursor for bioactive molecule development .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(Benzyloxy)carbonyl]amino}-4-methylidenehexanoic acid typically involves the following steps:

Protection of the Amino Group: The amino group is protected using a benzyloxycarbonyl (Cbz) group to prevent unwanted reactions during subsequent steps.

Formation of the Hexanoic Acid Backbone: The hexanoic acid backbone is constructed through a series of reactions, including alkylation and oxidation.

Introduction of the Methylidene Group: The methylidene group is introduced via a Wittig reaction or similar method.

Deprotection: The benzyloxycarbonyl group is removed under mild acidic or hydrogenation conditions to yield the final product.

Industrial Production Methods

Industrial production of 2-{[(Benzyloxy)carbonyl]amino}-4-methylidenehexanoic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This includes the use of automated reactors, continuous flow systems, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

2-{[(Benzyloxy)carbonyl]amino}-4-methylidenehexanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the methylidene group to a methyl group.

Substitution: The benzyloxycarbonyl group can be substituted with other protecting groups or functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Substitution reactions often involve nucleophiles like amines or alcohols under basic or acidic conditions.

Major Products

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Conversion to methyl derivatives.

Substitution: Introduction of new functional groups in place of the benzyloxycarbonyl group.

Scientific Research Applications

2-{[(Benzyloxy)carbonyl]amino}-4-methylidenehexanoic acid has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Employed in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[(Benzyloxy)carbonyl]amino}-4-methylidenehexanoic acid involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of enzymes, modulate signaling pathways, or bind to receptors, leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and targets involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with analogs differing in protecting groups or backbone modifications. Key comparisons include:

2-{[(tert-Butoxy)carbonyl]amino}-4-methylidenehexanoic Acid

• Structural Difference : The tert-butoxycarbonyl (Boc) group replaces the benzyloxycarbonyl (Cbz) group.
• Stability: Boc is acid-labile, requiring acidic conditions (e.g., TFA) for deprotection, whereas Cbz is cleaved via hydrogenolysis or strong acids. This makes Boc preferable for orthogonal protection strategies .
• Applications : Boc derivatives are widely used in solid-phase peptide synthesis (SPPS) due to their compatibility with repetitive deprotection steps.

2-{[(Benzyloxy)carbonyl]amino}-4-oxohexanoic Acid

• Structural Difference : The C4 methylidene group is replaced by a ketone (oxo).
• Reactivity : The oxo group enables nucleophilic additions (e.g., Grignard reactions), whereas the methylidene group participates in [4+2] cycloadditions (Diels-Alder reactions).
• Synthetic Utility: The oxo variant serves as a ketone donor in cross-coupling reactions, while the methylidene analog is used to construct cyclic frameworks .

Table 1: Key Properties of 2-{[(Benzyloxy)carbonyl]amino}-4-methylidenehexanoic Acid and Analogs

Compound Name	Protecting Group	C4 Functional Group	Deprotection Method	Key Reactivity
2-{[(Benzyloxy)carbonyl]amino}-4-methylidenehexanoic acid	Cbz	Methylidene (CH₂=C)	Hydrogenolysis/H⁺	Diels-Alder, Michael addition
2-{[(tert-Butoxy)carbonyl]amino}-4-methylidenehexanoic acid	Boc	Methylidene (CH₂=C)	Acid (TFA)	SPPS compatibility
2-{[(Benzyloxy)carbonyl]amino}-4-oxohexanoic acid	Cbz	Oxo (C=O)	Hydrogenolysis/H⁺	Nucleophilic additions

Stability and Reactivity Trends

• Cbz vs. Boc : The Cbz group offers superior stability under basic conditions compared to Boc, which is prone to acid-mediated cleavage. However, Boc is less prone to side reactions in SPPS due to its inertness toward nucleophiles .
• Methylidene vs. Oxo : The methylidene group’s conjugated double bond enhances electrophilicity, enabling cycloadditions, while the oxo group’s polarity facilitates hydrogen bonding and nucleophilic attacks.